3-(4-methoxyphenyl)-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)propanamide
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Description
3-(4-methoxyphenyl)-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)propanamide is a useful research compound. Its molecular formula is C21H32N2O2S and its molecular weight is 376.56. The purity is usually 95%.
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Scientific Research Applications
Gastric Acid Antisecretory Activity : Compounds with structural similarities, specifically those involving piperidinomethyl phenoxy propyl butanamides with a methoxyphenyl component, have been prepared and tested for their antisecretory activity against histamine-induced gastric acid secretion. Such compounds, particularly noted for their potent antisecretory activity, may offer insights into the development of new therapeutic agents for conditions like ulcers (Ueda et al., 1991).
Analytical Profiles for Research Chemicals : Analytical characterization, including the determination in biological matrices of psychoactive compounds, has been conducted on related arylcyclohexylamines. These studies provide a foundation for forensic and toxicological analysis, contributing to the understanding of their pharmacokinetics and potential impacts (De Paoli et al., 2013).
Aromatase Inhibitors for Cancer Therapy : The synthesis and evaluation of compounds as inhibitors of estrogen biosynthesis for the treatment of hormone-dependent cancers like breast cancer highlight the therapeutic potential of these chemical structures. Some derivatives have shown to be stronger and more selective inhibitors of estrogen biosynthesis, suggesting a pathway for developing new cancer therapies (Hartmann & Batzl, 1986).
Antiproliferative Activity and Sigma Receptor Binding : Studies on methyl substitution on the piperidine ring of N-[omega-(6-methoxynaphthalen-1-yl)alkyl] derivatives have explored their affinity and selectivity by radioligand binding assays. This research contributes to understanding how these compounds can be used in tumor research and therapy, providing a basis for the development of new diagnostic and therapeutic agents (Berardi et al., 2005).
properties
IUPAC Name |
3-(4-methoxyphenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]propanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H32N2O2S/c1-25-20-5-2-17(3-6-20)4-7-21(24)22-16-18-8-12-23(13-9-18)19-10-14-26-15-11-19/h2-3,5-6,18-19H,4,7-16H2,1H3,(H,22,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSEIWJWESCLOPD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCC(=O)NCC2CCN(CC2)C3CCSCC3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H32N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.